(2R)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid

• Molecular Formula: C8H9BrN2O2
• Molecular Weight: 245.07 g/mol
• IUPAC Name: (2R)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid
• InChI: InChI=1S/C8H9BrN2O2/c9-5-1-2-6(11-4-5)3-7(10)8(12)13/h1-2,4,7H,3,10H2,(H,12,13)/t7-/m1/s1
• InChI Key: KGYVEAZKKOLWLQ-SSDOTTSWSA-N
• Isomeric SMILES: C1=CC(=NC=C1Br)C[C@H](C(=O)O)N
• Canonical SMILES: C1=CC(=NC=C1Br)CC(C(=O)O)N

Description

(2R)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid is a non-proteinogenic amino acid of high value in medicinal chemistry and drug development research. This compound features a propanoic acid backbone with a chiral center in the (R)-configuration and a distinctive 5-bromopyridin-2-yl substituent. The bromine atom on the pyridine ring serves as a reactive handle for further synthetic elaboration via cross-coupling reactions, making this amino acid a versatile chiral building block for the synthesis of more complex, biologically active molecules . Its primary research application lies as a key intermediate in the design and development of enantiomerically pure compounds, which is critical for enhancing pharmacological efficacy and reducing side effects in potential therapeutics . The structure of this compound suggests potential for investigating interactions with enzymes and biological receptors . Researchers utilize this and similar chiral amino acid derivatives to study structure-activity relationships, aiding in the rational design of targeted therapeutic agents . ATTENTION: This product is for research use only and is not intended for human or veterinary use. It has not been approved by the FDA for the prevention, treatment, or cure of any medical condition or disease .

Preparation Methods

Step 1: Preparation of 2-Amino-3-Bromopyridine

• Dissolve 2-aminopyridine in an organic solvent.
• Add bromine at 0°C, stirring, followed by heating and addition of acetic acid.
• Cool and add the second half of bromine , then heat and react to obtain a mixed solution.

Step 2: Coupling with Amino Acid Precursor

• Protect the amino group of the amino acid precursor (e.g., alanine).
• Perform a coupling reaction between the protected amino acid and the brominated pyridine derivative using a suitable coupling reagent.
• Deprotect the amino group to obtain the desired amino acid derivative.

Step 3: Stereochemical Control

• Use chiral auxiliaries or asymmetric catalysis to ensure the correct stereochemistry at the chiral center.

Research Findings and Challenges

Research into the synthesis of (2R)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid highlights the importance of controlling reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity. The compound's unique structure, combining amino acid characteristics with a brominated heteroaromatic ring, presents opportunities for studying its potential biological activities and applications in medicinal chemistry.

Data Tables

Compound	Molecular Formula	Molecular Weight	Synthesis Steps
(2R)-2-Amino-3-(5-bromopyridin-2-yl)propanoic acid	C₈H₈BrN₂O₂	Approximately 232.06 g/mol	1. Preparation of pyridine derivative, 2. Coupling with amino acid precursor, 3. Stereochemical control

Chemical Reactions Analysis

Types of Reactions

(2R)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom on the pyridine ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The amino group can be oxidized to form imines or reduced to form secondary amines.

Coupling Reactions: The compound can participate in coupling reactions, such as the Suzuki-Miyaura coupling, to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines, thiols, and alcohols. Conditions often involve the use of a base and a suitable solvent.

Oxidation and Reduction: Oxidizing agents like potassium permanganate or reducing agents like sodium borohydride can be used.

Coupling Reactions: Palladium catalysts, boronic acids, and bases like potassium carbonate are commonly used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridines, while coupling reactions can produce more complex aromatic compounds.

Scientific Research Applications

(2R)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid is a chiral amino acid derivative with a unique structure featuring an amino group, a propanoic acid backbone, and a brominated pyridine moiety. With the molecular formula $C_8H_9BrN_2O_2$ and a molecular weight of approximately 245.07 g/mol, this compound is valuable in medicinal chemistry and organic synthesis due to its ability to participate in various reactions.

Scientific Research Applications

(2R)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid has applications across various fields. Studies on its interactions with biological targets are essential for understanding its mechanism of action, with research indicating it may act as an inhibitor or activator of specific enzymes or receptors, influencing biochemical pathways. Such studies are crucial for evaluating its potential as a therapeutic agent.

Medicinal Chemistry

(2R)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid serves as a building block in medicinal chemistry. Its structural features allow it to interact with specific biological targets, including enzymes and receptors. The bromopyridine moiety may participate in π-π stacking interactions, while the amino group can form hydrogen bonds with various biomolecules. These interactions suggest potential roles in modulating biochemical pathways, which could be relevant for drug development.

The biological activity of (2R)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid is under investigation for potential therapeutic applications. Research indicates that this compound may act as an inhibitor or activator of specific enzymes or receptors, influencing various biochemical pathways. Such studies are crucial for evaluating its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of (2R)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The bromopyridine moiety can enhance binding affinity and selectivity towards these targets, potentially modulating their activity. The exact pathways and molecular interactions depend on the specific application and target .

Comparison with Similar Compounds

Comparison with Structural Analogs

Halogen and Substituent Position Variations

Key Compounds:

(2R)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid (Target Compound)

(2S)-2-amino-3-(5-bromopyridin-3-yl)propanoic acid ()

(2S)-2-amino-3-(5-chloropyridin-2-yl)propanoic acid ()

(2R)-2-amino-3-(5-bromo-2-fluorophenyl)propanoic acid ()

Comparative Analysis (Table 1):

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Position	Halogen	Aromatic Ring	Configuration	Key Properties
Target Compound	C₈H₉BrN₂O₂	245.07	5-Br, pyridin-2-yl	Br	Pyridine	R	High lipophilicity; pyridine N enables H-bonding; bromine enhances halogen bonding .
(2S)-5-bromopyridin-3-yl analog ()	C₈H₉BrN₂O₂	245.07	5-Br, pyridin-3-yl	Br	Pyridine	S	Altered spatial arrangement; reduced steric hindrance near pyridine N .
(2S)-5-chloropyridin-2-yl analog ()	C₈H₉ClN₂O₂	200.62	5-Cl, pyridin-2-yl	Cl	Pyridine	S	Lower molecular weight; reduced lipophilicity compared to Br analog .
(2R)-5-bromo-2-fluorophenyl analog ()	C₉H₉BrFNO₂	262.08	5-Br, 2-F, phenyl	Br, F	Benzene	R	Fluorine increases electronegativity; benzene lacks H-bonding capacity .

Key Findings :

• Substituent Position : Pyridin-2-yl derivatives position the halogen adjacent to the nitrogen, favoring interactions with polar residues in enzyme active sites. Pyridin-3-yl analogs () may exhibit weaker binding due to altered geometry .
• Aromatic Ring Type : Pyridine’s nitrogen offers hydrogen-bond acceptor functionality absent in benzene derivatives (), impacting target selectivity .

Stereochemical and Backbone Modifications

Key Compounds:

L-DOPA (): 2-amino-3-(3,4-dihydroxyphenyl)propanoic acid.

Djenkolic Acid () : S,S'-methylenebis(cysteine).

Comparative Insights :

• Stereochemistry : The (2R) configuration of the target compound contrasts with (2S) in analogs like and . Enzymes such as proteases or transporters (e.g., LAT1 in ) often exhibit stereospecificity, suggesting divergent biological activities .

Pharmacological and Biophysical Properties

• Lipophilicity : Calculated LogP values (estimated via analogs):
  • Target Compound: ~1.2 (Br, pyridine).
  • 5-Chloropyridin-2-yl analog (): ~0.8 (Cl, pyridine).
  • 5-Bromo-2-fluorophenyl analog (): ~1.5 (Br, F, benzene).
• Solubility : Pyridine derivatives generally exhibit higher aqueous solubility than benzene analogs due to polar nitrogen .

Biological Activity

(2R)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid, commonly referred to as a brominated derivative of amino acid structures, has garnered attention in various fields of biological research due to its potential therapeutic applications. This article will explore its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound's chemical structure can be represented as follows:

• Molecular Formula : C$_{8}$H$_{9}$BrN$_{2}$O$_{2}$
• Molecular Weight : 245.07 g/mol
• IUPAC Name : (2R)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid

This compound features a brominated pyridine ring, which is significant for its interaction with biological targets.

1. Neurotransmitter Modulation

Research indicates that (2R)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid may influence neurotransmitter systems, particularly glutamatergic pathways. It acts as a modulator of AMPA receptors, which are critical for synaptic transmission and plasticity in the central nervous system (CNS).

Key Findings :

• AMPA Receptor Interaction : Studies show that the compound enhances AMPA receptor-mediated synaptic responses, potentially improving cognitive functions and memory retention .

2. Antioxidant Activity

The compound has demonstrated antioxidant properties, which may protect neuronal cells from oxidative stress. This is particularly relevant in neurodegenerative conditions where oxidative damage is a contributing factor.

Case Study :
A study assessed the neuroprotective effects of various amino acid derivatives, including (2R)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid, showing a reduction in reactive oxygen species (ROS) levels in neuronal cultures .

Pharmacological Effects

The pharmacological profile of (2R)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid includes:

Effect	Description
Neuroprotective	Protects neurons from oxidative stress and excitotoxicity.
Cognitive Enhancer	Potentially improves learning and memory through modulation of AMPA receptors.
Anti-inflammatory	May reduce neuroinflammation by modulating cytokine production.

Research Studies and Findings

Several studies have investigated the biological activity of this compound:

• Neuroprotection in Animal Models :
  • In vivo studies on rodents indicated that administration of the compound improved outcomes in models of neurodegeneration, suggesting its potential as a therapeutic agent for diseases like Alzheimer’s .
• Cell Culture Studies :
  • Cell viability assays demonstrated that (2R)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid significantly increased the survival rate of neuronal cells exposed to toxic agents.
• Mechanistic Insights :
  • Molecular docking studies revealed that the compound binds effectively to AMPA receptors, supporting its role as a positive modulator .